Cas no 2091989-95-4 (1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl-
• CAS No: 2091989-95-4
• MF: C₄H₃BrN₄
• MW: 186.997418642044
• CID: 5559327
• PubChem ID: 69383012
• Update Time: 2025-05-30

1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl-

• Inchi： 1S/C4H3BrN4/c1-9-4(5)3(2-6)7-8-9/h1H3
• InChI Key： ZIBHCFBPLBAGCV-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=C(C#N)N=N1

Computed Properties

• Exact Mass: 185.95411g/mol
• Monoisotopic Mass: 185.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl-

1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl-

The compound 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl (CAS No. 2091989-95-4) is a heterocyclic organic compound with a triazole ring substituted with a cyano group at the 4-position and a bromine atom at the 5-position. The triazole ring is further substituted with a methyl group at the 1-position. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The triazole ring in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. The substitution pattern of the ring plays a crucial role in determining its chemical reactivity and biological activity. The presence of the cyano group (CN) at the 4-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The bromine atom at the 5-position adds to the molecule's complexity and potential for further functionalization.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. For instance, researchers have explored the use of triazole-containing compounds in developing inhibitors for various enzymes and receptors. The cyano group in this compound can serve as a site for further chemical modifications, enabling the creation of diverse bioactive molecules.

In terms of synthesis, 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl can be prepared through various methods such as click chemistry reactions or traditional nucleophilic substitution techniques. Click chemistry has gained significant attention due to its efficiency and selectivity in forming stable chemical bonds. The use of copper catalysts in click reactions has been particularly effective for synthesizing triazole derivatives with high yields.

The application of this compound extends beyond pharmaceuticals. In materials science, triazole derivatives are being investigated for their potential as building blocks in supramolecular chemistry and coordination polymers. The bromine atom in this compound can act as a coordinating group, facilitating interactions with metal ions and enabling the formation of complex architectures.

Recent advancements in computational chemistry have also contributed to understanding the electronic properties and reactivity of triazole derivatives like this compound. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and electronic transitions of these molecules. Such studies are essential for predicting their behavior in different chemical environments and optimizing their properties for specific applications.

In conclusion, 1H-1,2,3-Triazole-4-carbonitrile, 5-bromo-1-methyl is a versatile compound with promising applications in various scientific domains. Its unique substitution pattern makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.